2-(2,6-dichlorophenyl)-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-(2,6-dichlorophenyl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H12Cl2N2O/c15-12-5-3-6-13(16)11(12)8-14(19)18-9-10-4-1-2-7-17-10/h1-7H,8-9H2,(H,18,19)
• InChI Key: FJZLWEKACUOGEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C14H12Cl2N2O
• Molecular Weight: 295.2 g/mol

Description

Synthesis Analysis

The synthesis of related acetamide compounds involves the reaction of various substituents and functional groups to achieve potent kappa-opioid agonist properties. For example, structure/activity studies have led to the development of compounds with significant analgesic effects in models, showcasing the intricate synthesis strategies employed to enhance biological activity (Barlow et al., 1991).

Molecular Structure Analysis

Quantum chemical calculations have been used to determine the molecular structure, vibrational spectroscopy, and electronic properties of similar dichloro-N-phenyl acetamide compounds. These studies, utilizing density functional theory, provide insights into the molecular electrostatic potential and atomic charges, which are crucial for understanding the reactivity and interaction with biological targets (Choudhary et al., 2014).

Chemical Reactions and Properties

Chemical oxidation of pyridinyl acetamides has been studied, revealing the formation of various products under different conditions. Such reactions underscore the reactivity of the acetamide backbone and its potential for further chemical modification (Pailloux et al., 2007).

Physical Properties Analysis

Crystallographic studies have provided detailed information on the hydrogen bonding and molecular packing of chlorophenyl acetamides. These studies are essential for understanding the solid-state properties and potential for intermolecular interactions, which can influence solubility and stability (Narayana et al., 2016).